Cas no 1865077-49-1 (3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide)

• Product Name: 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide
• CAS No: 1865077-49-1
• MF: C₆H₁₀BrN₅O
• MW: 248.080499172211
• CID: 5708760
• PubChem ID: 130586347
• Update Time: 2025-07-20

3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1865077-49-1
• EN300-1287906
• 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide

• Inchi： 1S/C6H10BrN5O/c1-12-5(6(7)10-11-12)3(8)2-4(9)13/h3H,2,8H2,1H3,(H2,9,13)
• InChI Key： QTTKMLHFBANMTO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CC(N)=O)N)N(C)N=N1

Computed Properties

• Exact Mass: 247.00687g/mol
• Monoisotopic Mass: 247.00687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.8Ų

Additional information on 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide

Introduction to 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide (CAS No. 1865077-49-1)

3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide, with the CAS number 1865077-49-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a brominated substituent. These features contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide can be described as follows: it consists of a propanamide backbone with an amino group at the C3 position and a 4-bromo-1-methyl-1H-1,2,3-triazolyl substituent at the same position. The triazole ring is known for its stability and bioavailability, making it a common moiety in drug design. The bromine atom adds to the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent studies have explored the potential of 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have indicated that 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide exhibits inhibitory effects against certain RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, although further research is needed to elucidate the exact pathways involved.

In addition to its anti-inflammatory and antiviral properties, 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide has also been investigated for its potential as an anticancer agent. In vitro assays have demonstrated that it can induce apoptosis in several cancer cell lines, including those derived from breast and lung cancers. The compound's ability to target multiple signaling pathways involved in cell proliferation and survival makes it a promising candidate for further development in oncology.

The synthesis of 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide typically involves multi-step procedures that ensure high yields and purity. One common approach involves the reaction of an appropriate azide with an alkyne under copper(I)-catalyzed conditions to form the triazole ring. Subsequent functional group manipulations are then carried out to introduce the amino and brominated substituents.

To ensure the safety and efficacy of 3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-y l)propanamide, extensive preclinical testing is essential. This includes in vitro cytotoxicity assays, animal models of disease, and pharmacokinetic studies. Early results from these tests have been promising, but more comprehensive evaluations are necessary before advancing to clinical trials.

In conclusion, 3-Amino-3-(4-bromo - 1-methyl - 1H - 1 , 2 , 3 - triazol - 5 - yl ) propanamide (CAS No . 1865077 - 49 - 1) represents a promising compound with diverse biological activities. Its unique chemical structure and potential therapeutic applications make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from preclinical studies and potentially clinical trials, this compound may play a significant role in addressing unmet medical needs.